Cas no 88607-05-0 (1,1'-Biphenyl, 4-butoxy-3-fluoro-4'-pentyl-)

• Product name: 1,1'-Biphenyl, 4-butoxy-3-fluoro-4'-pentyl-
• CAS No: 88607-05-0
• MF: C₂₁H₂₇FO
• MW: 314.436889886856
• CID: 626839
• PubChem ID: 13067210

1,1'-Biphenyl, 4-butoxy-3-fluoro-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-butoxy-3-fluoro-4'-pentyl-
• 1-butoxy-2-fluoro-4-(4-pentylphenyl)benzene
• 4-BUTOXY-3-FLUORO-4'-PENTYL-1,1'-BIPHENYL
• SCHEMBL9398849
• 4-Butoxy-3-fluoro-4'-pentyl-biphenyl
• 88607-05-0
• DTXSID10517114

• Inchi： InChI=1S/C21H27FO/c1-3-5-7-8-17-9-11-18(12-10-17)19-13-14-21(20(22)16-19)23-15-6-4-2/h9-14,16H,3-8,15H2,1-2H3
• InChI Key： JGHCQAXHCFLZTE-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC=C(C=C1)C2=CC(=C(C=C2)OCCCC)F

Computed Properties

• Exact Mass: 314.20459364g/mol
• Monoisotopic Mass: 314.20459364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 7.3